Cas no 1803608-93-6 (4,5-Difluoro-2-(piperidin-1-yl)aniline)

• Product Name: 4,5-Difluoro-2-(piperidin-1-yl)aniline
• CAS No: 1803608-93-6
• MF: C₁₁H₁₄F₂N₂
• MW: 212.239069461823
• MDL: MFCD28954107
• CID: 4618056
• PubChem ID: 100651216
• Update Time: 2025-06-14

4,5-Difluoro-2-(piperidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4,5-difluoro-2-(piperidin-1-yl)aniline
• 4,5-difluoro-2-piperidin-1-ylaniline
• Z2158595086
• 4,5-Difluoro-2-(piperidin-1-yl)aniline

• MDL： MFCD28954107
• Inchi： 1S/C11H14F2N2/c12-8-6-10(14)11(7-9(8)13)15-4-2-1-3-5-15/h6-7H,1-5,14H2
• InChI Key： HKXJPKIRVFZVLZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)N1CCCCC1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4,5-Difluoro-2-(piperidin-1-yl)aniline

Comprehensive Overview of 4,5-Difluoro-2-(piperidin-1-yl)aniline (CAS No. 1803608-93-6)

4,5-Difluoro-2-(piperidin-1-yl)aniline is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. This compound, identified by its CAS number 1803608-93-6, features a unique structural combination of a piperidine ring and difluoro-substituted aniline, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in its applications due to the growing demand for fluorinated compounds in drug discovery, driven by their enhanced metabolic stability and bioavailability.

The compound's molecular structure includes two fluorine atoms at the 4 and 5 positions of the benzene ring, which influence its electronic properties and reactivity. The piperidin-1-yl moiety further enhances its versatility, enabling interactions with various biological targets. Recent studies highlight its role in developing kinase inhibitors and GPCR modulators, addressing key challenges in oncology and CNS disorders. These applications align with current trends in precision medicine and targeted therapy, where small-molecule drugs with tailored properties are in high demand.

From a synthetic chemistry perspective, 4,5-Difluoro-2-(piperidin-1-yl)aniline is often utilized in Pd-catalyzed cross-coupling reactions and reductive amination processes. Its stability under diverse reaction conditions makes it a preferred choice for constructing complex heterocycles. Industry experts frequently search for optimized synthesis routes and scalable production methods for this compound, reflecting its commercial relevance. Additionally, its logP value and solubility profile are critical parameters for formulators working on drug delivery systems.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound's eco-toxicity data and biodegradability are under investigation to comply with green chemistry principles. This aligns with the broader shift toward sustainable synthesis in the chemical industry. Analytical techniques like HPLC purity analysis and LC-MS characterization are essential for quality control, ensuring batch-to-batch consistency for research use.

In summary, 4,5-Difluoro-2-(piperidin-1-yl)aniline (CAS 1803608-93-6) represents a promising scaffold for medicinal chemistry, with applications spanning from cancer therapeutics to neurological drug development. Its structural features and functional groups offer multiple avenues for derivatization, catering to the evolving needs of high-throughput screening and fragment-based drug design. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative chemical solutions.